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Compound of Interest

Compound Name: NAB-14

Cat. No.: B609391

Get Quote

Protocol for Dissolving and Storing NAB-14

These guidelines are intended for researchers, scientists, and drug development professionals
for the effective preparation and storage of NAB-14, a selective negative allosteric modulator of
GIuN2C/2D-containing NMDA receptors.

Product Information

Property Value

Compound Name NAB-14

Chemical Class

N-aryl benzamide

Mechanism of Action

Negative allosteric modulator of GIUN2C/2D-
containing NMDA receptors[1]

ICso0

580 nM for GIuN1/GIuN2D receptors|[2]

Selectivity

>B800-fold for GIuUN2C/GIuN2D over
GIuN2A/GIuN2BJ[2]

Dissolution Protocol
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While specific solubility data for NAB-14 is not readily available, compounds of the N-aryl
benzamide class often exhibit good solubility in organic solvents. Based on the properties of
similar compounds, the following protocol is recommended for the preparation of a stock
solution.

Materials:

NAB-14 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes
Procedure:

» Weighing: Carefully weigh the desired amount of NAB-14 powder in a sterile microcentrifuge
tube or vial. Perform this in a chemical fume hood and use appropriate personal protective
equipment (PPE).

» Solvent Addition: Add the calculated volume of anhydrous DMSO to the NAB-14 powder to
achieve the desired stock concentration. A starting concentration of 10 mM is recommended.

e Dissolution:
o Cap the tube or vial securely.
o Vortex the solution for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear.

o If necessary, gentle warming in a water bath (37°C) for a short period can aid in dissolving
the compound.
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 Aliquotting: Once fully dissolved, it is advisable to aliquot the stock solution into smaller,
single-use volumes to avoid repeated freeze-thaw cycles.

Storage Conditions

Proper storage is critical to maintain the stability and activity of NAB-14.

Storage Condition Duration Notes

. Recommended for long-term
Stock Solution (-80°C) Up to 6 months[2]
storage.

Stock Solution (-20°C) Up to 1 month[2] Suitable for short-term storage.

Important Considerations:
e Protect from light.
» Avoid repeated freeze-thaw cycles.

o Ensure vials are tightly sealed to prevent solvent evaporation and moisture absorption.

Experimental Workflow
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Preparation of NAB-14 Stock Solution

Weigh NAB-14 Powder

alculate Volume

Add Anhydrous DMSO

;

\Vortex to Dissolve

l

Aliquot into Single-Use Vials

Storage

Long-term Storage Short-term Storage
(-80°C, < 6 months) (-20°C, < 1 month)

Ex €erimental Use

Thaw Aliquot

l

Prepare Working Solution
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Perform Biological Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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